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Compound of Interest

Compound Name: 2-Ethoxyethyl acetate

Cat. No.: B089778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup for

reactions involving 2-Ethoxyethyl acetate, covering its synthesis, its use as a solvent in

organic reactions, and important safety considerations. Detailed protocols and relevant

biological pathways are also presented.

Properties and Safety of 2-Ethoxyethyl Acetate
2-Ethoxyethyl acetate (also known as cellosolve acetate) is a colorless liquid with a mild,

pleasant odor.[1][2] It is valued in industrial and laboratory settings for its excellent solvency for

a wide range of resins, dyes, and oils.[1]

Physicochemical Properties
A summary of key physical and chemical properties is provided in the table below.
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Property Value References

CAS Number 111-15-9 [3][4]

Molecular Formula C₆H₁₂O₃ [4]

Molecular Weight 132.16 g/mol [3][4]

Boiling Point 156 °C [4]

Melting Point -62 °C [3]

Flash Point 51 °C (closed cup) [3]

Density 0.973 g/cm³ at 20 °C [3]

Solubility in Water 247 g/L [3]

Safety and Handling
2-Ethoxyethyl acetate is a flammable liquid and should be handled with appropriate safety

precautions.[4] It is incompatible with strong acids, strong bases, and nitrates.[4]

Personal Protective Equipment (PPE):

Ventilation: Use in a well-ventilated area or with local exhaust ventilation.[5]

Eye Protection: Safety glasses with side-shields or goggles are recommended.

Skin Protection: Wear protective gloves and a chemical-resistant apron.[6]

Respiratory Protection: If ventilation is inadequate, use an approved vapor respirator.

Fire Safety:

Keep away from open flames, sparks, and hot surfaces.[4]

Use carbon dioxide, dry chemical powder, or alcohol-resistant foam for extinguishing fires.[4]
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Protocol 1: Synthesis of 2-Ethoxyethyl Acetate via
Esterification
This protocol describes the synthesis of 2-ethoxyethyl acetate from 2-ethoxyethanol (ethyl

cellosolve) and acetic acid using an acid catalyst.[7]

Materials:

2-Ethoxyethanol

Acetic acid

Oxalic acid (catalyst)

Reactor with a distillation column

Heating mantle

Magnetic stirrer

Procedure:

Charge the reactor with 2-ethoxyethanol and acetic acid in a molar ratio of 1:1.

Add oxalic acid as a catalyst, amounting to 0.1-0.6% of the total weight of the reactants.

Heat the reaction mixture to a temperature of 105-130 °C with continuous stirring.

Continuously remove the water formed during the reaction by distillation. The top of the

distillation column should be maintained at 97-98 °C.

Monitor the reaction progress by analyzing the composition of the reaction mixture using gas

chromatography.

Once the reaction is complete (typically high conversion of the limiting reactant), the crude 2-
ethoxyethyl acetate is purified by rectification.

Quantitative Data:
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Parameter Value Reference

Reactant Molar Ratio (2-

Ethoxyethanol:Acetic Acid)
1:1 [7]

Catalyst Loading (Oxalic Acid) 0.1 - 0.6 wt% [7]

Reaction Temperature 105 - 130 °C [7]

Distillation Head Temperature 97 - 98 °C [7]

Typical Yield High [7]

Protocol 2: Quinoxaline Synthesis using 2-Ethoxyethyl
Acetate as Solvent (General Procedure)
This protocol outlines a general method for the synthesis of quinoxaline derivatives, where 2-
ethoxyethyl acetate can be used as a solvent. The reaction involves the condensation of a

1,2-diamine with a 1,2-dicarbonyl compound.[8][9]

Materials:

Substituted 1,2-phenylenediamine

Substituted 1,2-dicarbonyl compound (e.g., benzil)

2-Ethoxyethyl acetate (solvent)

Catalyst (e.g., acetic acid, optional)

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer

Procedure:
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In a round-bottom flask, dissolve the 1,2-phenylenediamine (1 mmol) and the 1,2-dicarbonyl

compound (1 mmol) in 2-ethoxyethyl acetate (5-10 mL).

If required, add a catalytic amount of acetic acid.

Attach a reflux condenser and heat the mixture to reflux with stirring.

Monitor the reaction by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Pour the mixture into ice-water and collect the precipitated solid by filtration.

Wash the solid with cold water and dry.

Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure

quinoxaline derivative.

Expected Results: This method is generally high-yielding for a variety of substituted

quinoxalines.

Biological Pathways
Metabolic Pathway of 2-Ethoxyethyl Acetate
2-Ethoxyethyl acetate is rapidly metabolized in the body. The primary pathway involves

hydrolysis to 2-ethoxyethanol, followed by oxidation to 2-ethoxyacetaldehyde and then to 2-

ethoxyacetic acid (EAA). EAA is the main metabolite responsible for the observed toxicity.[10]

[11]
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Caption: Metabolic pathway of 2-Ethoxyethyl Acetate.
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Proposed Signaling Pathway for 2-Ethoxyacetic Acid-
Induced Testicular Toxicity
The toxic metabolite, 2-ethoxyacetic acid (EAA), primarily affects the testes, leading to germ

cell apoptosis and impacting Sertoli cell function.[11][12] The proposed signaling pathway

involves the induction of apoptosis in spermatocytes, potentially through a calcium-dependent

mechanism. EAA has also been shown to inhibit lactate production in Sertoli cells, which is a

crucial energy source for developing germ cells.[12]
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Caption: Proposed mechanism of EAA-induced testicular toxicity.
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The following diagram illustrates a general workflow for conducting a chemical synthesis

reaction using 2-ethoxyethyl acetate as a solvent.
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Caption: General workflow for synthesis using 2-ethoxyethyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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